Cas no 82387-91-5 (3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl-
• CAS No: 82387-91-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 692139
• PubChem ID: 3522066
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl-
• 2-hexyl-5-methyl-4H-pyrazol-3-one
• 1-Hexyl-3-methyl-1H-pyrazol-5(4H)-one
• 82387-91-5
• DTXSID80393280
• AKOS005607230
• 1-hexyl-3-methyl-2-pyrazolin-5-one

• Inchi： 1S/C10H18N2O/c1-3-4-5-6-7-12-10(13)8-9(2)11-12/h3-8H2,1-2H3
• InChI Key： OIPPWAMVRPIVHF-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1CCCCCC

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones